N-(2-(6-(furan-2-yl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethyl)nicotinamide

• IUPAC Name: N-[2-[6-(furan-2-yl)imidazo[1,2-b]pyrazol-1-yl]ethyl]pyridine-3-carboxamide
• InChI: InChI=1S/C17H15N5O2/c23-17(13-3-1-5-18-12-13)19-6-7-21-8-9-22-16(21)11-14(20-22)15-4-2-10-24-15/h1-5,8-12H,6-7H2,(H,19,23)
• InChI Key: HIFLETWXYAWDTN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C(=O)NCCN2C=CN3C2=CC(=N3)C4=CC=CO4
• Molecular Formula: C17H15N5O2
• Molecular Weight: 321.33 g/mol

Description

The compound “N-(2-(6-(furan-2-yl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethyl)nicotinamide” is a complex organic molecule that contains several functional groups, including a furan ring, an imidazo[1,2-b]pyrazole ring, and a nicotinamide group.

Synthesis Analysis

While the specific synthesis of this compound is not available, similar compounds are often synthesized through multi-step reactions involving the formation of the heterocyclic rings, followed by functionalization with the appropriate groups.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the furan, imidazo[1,2-b]pyrazole, and nicotinamide functional groups. The spatial arrangement of these groups could influence the compound’s properties and reactivity.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the electron-rich furan ring and the electron-deficient imidazo[1,2-b]pyrazole and nicotinamide groups. These groups could participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar nicotinamide group could enhance its solubility in polar solvents.

Scientific Research Applications

Antibacterial Activity

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Antiviral Activity

Compounds containing the imidazole nucleus, such as the one , have demonstrated antiviral properties. .

Anti-inflammatory and Analgesic Activities

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Anticancer Activity

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Antioxidant Activity

Compounds containing the pyrazole nucleus, such as the compound , have demonstrated antioxidant properties. .

Antiprotozoal and Antibacterial Activities

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Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. This could include investigating its reactivity, studying its physical and chemical properties, and testing its biological activity.